Cas no 744208-95-5 (15-Hexadecyn-8-one)

• Product Name: 15-Hexadecyn-8-one
• CAS No: 744208-95-5
• MF: C₁₆H₂₈O
• MW: 236.392925262451
• CID: 541070
• PubChem ID: 59717843
• Update Time: 2025-04-19

15-Hexadecyn-8-one Chemical and Physical Properties

Names and Identifiers

• 15-Hexadecyn-8-one
• hexadec-15-yn-8-one
• DTXSID20732735
• SCHEMBL13093671
• 744208-95-5

• Inchi： 1S/C16H28O/c1-3-5-7-9-11-13-15-16(17)14-12-10-8-6-4-2/h1H,4-15H2,2H3
• InChI Key： GEPRRVHBYKLHBB-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCC#C)CCCCCCC

Computed Properties

• Exact Mass: 236.214015512g/mol
• Monoisotopic Mass: 236.214015512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 17.1Ų